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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B569129

Swietemahalactone: A Comprehensive Technical
Guide

An In-depth Analysis of the Chemical Structure, Physicochemical Properties, and Biological
Activity of a Novel Limonoid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Swietemahalactone is a recently discovered rearranged phragmalin-type limonoid isolated
from the plant Swietenia mahagoni. Its unique chemical architecture has garnered significant
interest within the scientific community. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of Swietemahalactone. Detailed experimental protocols for its structural elucidation and
evaluation of its antibacterial properties are presented, along with visualizations of key
experimental workflows. This document aims to serve as a foundational resource for
researchers and professionals engaged in natural product chemistry, pharmacology, and drug
development.

Chemical Structure and Physicochemical Properties

Swietemahalactone possesses a complex polycyclic structure characteristic of rearranged
phragmalin-type limonoids. The definitive structure was established through extensive
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spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and X-ray
crystallography.

Chemical Structure

The chemical structure of Swietemahalactone is depicted in Figure 1.

(Figure 1: Chemical Structure of Swietemahalactone to be inserted here. As a language
model, | cannot generate images. A 2D chemical structure drawing would be appropriate.)

Physicochemical Properties

A summary of the key physicochemical properties of Swietemahalactone is provided in Table
1.

Property Value Source
Molecular Formula C27H30010 [1112]
Molecular Weight 514.52 g/mol [1]

CAS Number 1514669-21-6 [2]

Type of Compound :i?r::::r;ged phragmalin-type 1]
Natural Source Swietenia mahagoni [1]

Table 1: Physicochemical Properties of Swietemahalactone

Spectroscopic Data

The structural elucidation of Swietemahalactone was heavily reliant on one- and two-
dimensional NMR spectroscopy. The H and 3C NMR spectral data provide a detailed
fingerprint of the molecule's atomic connectivity and chemical environment.

Table 2: 1H and 3C NMR Spectroscopic Data for Swietemahalactone (Note: Specific chemical
shift (d) values, coupling constants (J), and multiplicities are not yet publicly available in the
searched literature. This table serves as a template for when such data becomes accessible.)
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Position 13C (ppm) Hz)
z

Crystallographic Data

Single-crystal X-ray diffraction analysis provided the definitive three-dimensional structure of
Swietemahalactone, confirming its relative and absolute stereochemistry.

Table 3: X-ray Crystallographic Data for Swietemahalactone (Note: Specific crystallographic
parameters are not yet publicly available in the searched literature. This table is a template for

when the data is published.)
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Biological Activity

Preliminary studies have demonstrated that Swietemahalactone exhibits antibacterial activity.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b569129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Antibacterial Activity

Swietemahalactone has been shown to possess antibacterial activity against Escherichia coli.
[1] The activity was determined using the agar diffusion method.[1]

Table 4: Antibacterial Activity of Swietemahalactone (Note: Quantitative data such as the
diameter of the zone of inhibition is not yet available in the searched literature.)

Bacterial Strain Method Result

Escherichia coli Agar Diffusion Method Active

Experimental Protocols

The following sections detail the methodologies employed for the isolation, structural
elucidation, and antibacterial testing of Swietemahalactone.

Isolation of Swietemahalactone

The general workflow for the isolation of Swietemahalactone from its natural source is
depicted in the following diagram.
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Caption: General workflow for the isolation of Swietemahalactone.

Structural Elucidation

The structure of Swietemahalactone was determined using a combination of spectroscopic

techniques.
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Caption: Methodologies for the structural elucidation of Swietemahalactone.

Agar Diffusion Method for Antibacterial Susceptibility
Testing

The following protocol outlines the general steps for the agar diffusion method used to assess
the antibacterial activity of Swietemahalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Swietemahalactone chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569129#swietemahalactone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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